Cas no 1805432-59-0 (4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid
• CAS No: 1805432-59-0
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4881907
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H4F3NO3/c8-4-2(6(9)10)1-3(12)11-5(4)7(13)14/h1,6H,(H,11,12)(H,13,14)
• InChI Key： KUTWHHMBKUVTCF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)NC(C=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid (CAS No. 1805432-59-0)

4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid (CAS No. 1805432-59-0) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining fluoro and carboxylic acid moieties, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid stems from their enhanced metabolic stability and bioavailability. Researchers are exploring its role in developing next-generation pharmaceuticals, particularly in oncology and neurology. Additionally, its agrochemical potential is being investigated for designing eco-friendly pesticides, aligning with the global push for sustainable agriculture.

One of the most searched questions about this compound is: "What are the synthetic routes for 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid?" The synthesis typically involves multi-step reactions, including fluorination and carboxylation, with yields optimized through advanced catalytic methods. Another trending topic is its solubility and stability under various pH conditions, critical for formulation development.

In the context of green chemistry, CAS No. 1805432-59-0 is being studied for its environmental impact. Researchers are focusing on biodegradation pathways and toxicity profiles to ensure compliance with regulatory standards. This aligns with the increasing demand for sustainable chemical solutions in industries worldwide.

The compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are commonly employed for quality control, ensuring its suitability for high-value applications.

As the demand for fluorinated building blocks rises, 4-(Difluoromethyl)-3-fluoro-6-hydroxypyridine-2-carboxylic acid is poised to play a pivotal role in innovation. Its compatibility with cross-coupling reactions and click chemistry further expands its utility in modular synthesis. This versatility makes it a sought-after material in both academic and industrial settings.

In summary, CAS No. 1805432-59-0 represents a cutting-edge compound with broad applicability. Its unique structural features and functional groups position it at the forefront of medicinal chemistry and agrochemical research, addressing some of the most pressing challenges in these fields.